Reliability Assessment & Statistical Comparison

S m O | e C u | e Specifications & Pricing

Trivertal Profile and Performance Data

Author: Smolecule Technical Support Team. Date: February 2026

CAS No.: 27939-60-2
Cat. No.: S1897961

Compound Focus: Trivertal

Get Quote

Trivertal, also known as 2,4-ivy carbaldehyde or Ligustral, is a cyclohexene derivative valued for its unique

green, herbaceous aroma with camphoraceous undertones, reminiscent of ivy and tomato leaves [1]. Its

performance is characterized by its chemical properties and observed activities in research.

The table below summarizes its core chemical identity and basic properties:

Property Description

IUPAC Name 1,2-dimethylcyclohex-3-ene-1-carbaldehyde [1]
CAS No. 27939-60-2 [1]

Molecular C9H140 [1]

Formula

Molecular Weight

Key Isomers

Primary Use

138.21 g/mol [1]
Four stereoisomers possible; commercial product is ~95% cis and ~5% trans [1].

Fragrance ingredient for household cleaners, soaps, and personal care products

[2] [1].

Beyond its use in perfumery, Trivertal shows promise in scientific applications. The following table outlines

its research performance and a comparison with a structurally related compound:
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Application .. . .
A Reported Performance | Characteristics Comparison / Rationale
rea
Fragrance Provides a stable, herbaceous, and green N/A (Industry standard for its specific
Industry scent note [1]. aroma profile).
Catalyst Key precursor for synthesizing stable The derived CAACs are particularly

Development

Antimicrobial
Activity

Natural
Occurrence

spirocyclic (alkyl)(amino)carbenes
(CAACS) [1]. These CAACs are excellent
ligands for transition metals, enhancing
catalytic performance by providing steric
protection [1].

Shown to inhibit the growth of certain
microorganisms. Minimum Inhibitory
Concentration (MIC) values are listed in the
experimental data section below [1].

Identified as a minor constituent in the
essential oil of Murraya koenigii (curry leaf)

[1].

Experimental Data and Protocols

effective in gold(l)-catalyzed
hydroamination of internal alkynes,
a challenging transformation [1].

Compared to 2,4-dimethyl-3-
cyclohexenol (an alcohol derivative),
Trivertal's aldehyde group offers
different reactivity, making it superior
for specific syntheses like carbene
formation [1].

Contributes to the plant's characteristic
aroma and is part of its complex
mixture of bioactive compounds [3] [1].

To support the data mentioned above, here is a summary of key experimental findings and methodologies

from the literature.

Antimicrobial Efficacy Studies on Trivertal-containing essential oils have demonstrated antimicrobial

activity, with quantitative results as follows [1]:

Microorganism

Minimum Inhibitory Concentration
(MIC) (%)

Minimum Bactericidal Concentration
(MBC) (%)

E. coli

0.5

1.0
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) . Minimum Inhibitory Concentration Minimum Bactericidal Concentration
Microorganism
(MIC) (%) (MBC) (%)
S. aureus 0.3 0.6
C. albicans 0.4 0.8

Synthesis Protocol for Spirocyclic (alkyl)(amino)carbenes (CAACs) from Trivertal A significant
application of Trivertal is its use as a precursor for stable carbenes. The established synthetic route is as

follows [1]:

e Enamine Formation: Trivertal is reacted with a primary amine to form an enamine (94% vyield).

¢ Alkylation: The enamine is treated with LDA (lithium diisopropylamide), followed by the addition of 3-
chloro-2-methyl-1-propene (90% yield).

e Cyclization (Hydroiminiumation): The intermediate undergoes a hydroiminiumation reaction using
HCI to form a cyclic aldiminium salt (74% yield).

e Carbene Generation: The aldiminium salt is deprotonated with LDA to afford the desired stable
carbene.

Oxidation and Reduction Reactions The aldehyde functional group of Trivertal can be transformed using

standard chemical methods [1]:

¢ Oxidation: Can be performed using oxidizing agents like potassium permanganate or chromium
trioxide to yield the corresponding carboxylic acid.

¢ Reduction: Can be carried out with reducing agents such as sodium borohydride or lithium aluminum
hydride to produce the corresponding alcohol.

Experimental Workflow and Relationship Diagram

The following diagram illustrates the logical relationship and workflow for Trivertal's primary research

applications, particularly in synthesis and biological testing.
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Diagram 1: Research applications and workflow for Trivertal.

Key Insights and Future Directions

Trivertal transitions from a fragrance ingredient to a valuable building block in scientific research. Its most
distinguished performance lies in its unique ability to serve as a precursor for stable spirocyclic (alkyl)

(amino)carbenes (CAACs), which are superior ligands in advanced transition-metal catalysis [1].

Promising future research directions to further define Trivertal's performance include:

¢ Catalysis Development: Expanding the use of Trivertal-derived carbenes with other transition
metals and in new challenging reactions [1].

e Medicinal Chemistry: Leveraging its role in synthesizing nitrogen-containing heterocycles for drug
discovery [1].
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e Antimicrobial Development: Conducting systematic studies to characterize its efficacy and
mechanism of action against various pathogens [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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